N-(1-cyclohexyl-1,2,4-triazol-3-yl)ethanesulfonamide

• IUPAC Name: N-(1-cyclohexyl-1,2,4-triazol-3-yl)ethanesulfonamide
• InChI: InChI=1S/C10H18N4O2S/c1-2-17(15,16)13-10-11-8-14(12-10)9-6-4-3-5-7-9/h8-9H,2-7H2,1H3,(H,12,13)
• InChI Key: ONDQOFUPDAZCIU-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)NC1=NN(C=N1)C2CCCCC2
• Molecular Formula: C10H18N4O2S
• Molecular Weight: 258.34 g/mol

Description

CHETSA is a novel compound that belongs to the class of sulfonamides. It was first synthesized in 2009 by a group of researchers from China and has since attracted attention due to its unique structure and potential applications in various research areas.

Mechanism of Action

The mechanism of action of CHETSA is not fully understood, but it is believed to act by inhibiting specific enzymes or ion channels involved in various cellular processes. For example, in cancer cells, CHETSA has been shown to inhibit the activity of carbonic anhydrase IX, an enzyme that is overexpressed in many types of cancer and is involved in tumor growth and metastasis.
Biochemical and Physiological Effects:
CHETSA has been found to have various biochemical and physiological effects, depending on the specific research application. In cancer cells, CHETSA has been shown to induce cell cycle arrest and apoptosis, leading to decreased tumor growth. In neuronal cells, CHETSA has been found to modulate ion channel activity, leading to changes in neuronal signaling. In immune cells, CHETSA has been shown to modulate cytokine production and T cell activation, leading to changes in immune responses.

Advantages and Limitations for Lab Experiments

One of the main advantages of CHETSA is its relatively simple synthesis method, which makes it easy to obtain and use in lab experiments. Additionally, CHETSA has been found to have low toxicity and good stability, making it a safe and reliable tool for research. However, one limitation of CHETSA is its specificity, as it may only target specific enzymes or ion channels and may not be effective against a broad range of targets.

Future Directions

There are several future directions for research on CHETSA. One area of interest is the development of CHETSA derivatives with improved specificity and potency. Another area of interest is the investigation of CHETSA's potential as a therapeutic agent for various diseases, including cancer and autoimmune disorders. Additionally, CHETSA could be used as a tool to study the role of specific enzymes and ion channels in various cellular processes. Overall, CHETSA has the potential to be a valuable tool for scientific research and could lead to the development of new treatments for various diseases.

Synthesis Methods

CHETSA can be synthesized using a simple one-pot reaction between cyclohexyl isocyanate, sodium azide, and ethanesulfonyl chloride in the presence of triethylamine. The reaction yields a white crystalline solid that can be purified using recrystallization.

Scientific Research Applications

CHETSA has been found to have potential applications in various research areas, including cancer research, neuroscience, and immunology. In cancer research, CHETSA has been shown to inhibit the growth of cancer cells by targeting specific enzymes involved in cell proliferation. In neuroscience, CHETSA has been used as a tool to study the role of certain ion channels in neuronal signaling. In immunology, CHETSA has been found to modulate the activity of immune cells, making it a potential candidate for the treatment of autoimmune diseases.